Cas no 436091-53-1 (3-methoxy-4-(4-methyl-piperidine-1-sulfonyl)-phenylamine)

3-Methoxy-4-(4-methyl-piperidine-1-sulfonyl)-phenylamine is a sulfonamide derivative featuring a methoxy-substituted phenylamine core linked to a 4-methylpiperidine moiety via a sulfonyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for drug development, particularly in targeting enzyme inhibition or receptor modulation. The presence of the sulfonyl group enhances binding affinity, while the methoxy and methylpiperidine substituents contribute to improved solubility and metabolic stability. Its well-defined structure allows for precise modifications, making it valuable for the synthesis of biologically active molecules. Suitable for research applications requiring high-purity intermediates.
3-methoxy-4-(4-methyl-piperidine-1-sulfonyl)-phenylamine structure
436091-53-1 structure
Product Name:3-methoxy-4-(4-methyl-piperidine-1-sulfonyl)-phenylamine
CAS No:436091-53-1
MF:C13H20N2O3S
MW:284.374502182007
CID:929089
PubChem ID:863002
Update Time:2025-05-28

3-methoxy-4-(4-methyl-piperidine-1-sulfonyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-4-(4-methyl-piperidine-1-sulfonyl)-phenylamine
    • 3-methoxy-4-(4-methylpiperidin-1-yl)sulfonylaniline
    • DTXSID70357694
    • Oprea1_296832
    • AKOS000300407
    • 3-Methoxy-4-((4-methylpiperidin-1-yl)sulfonyl)aniline
    • 436091-53-1
    • 3-Methoxy-4-(4-methylpiperidine-1-sulfonyl)aniline
    • 3-methoxy-4-(4-methylpiperidin-1-ylsulfonyl)aniline
    • MDL: MFCD02746180
    • Inchi: 1S/C13H20N2O3S/c1-10-5-7-15(8-6-10)19(16,17)13-4-3-11(14)9-12(13)18-2/h3-4,9-10H,5-8,14H2,1-2H3
    • InChI Key: FYBBJTGVNUYVJR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1OC)N)(N1CCC(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 284.11900
  • Monoisotopic Mass: 284.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 81Ų

Experimental Properties

  • PSA: 81.01000
  • LogP: 3.29790

3-methoxy-4-(4-methyl-piperidine-1-sulfonyl)-phenylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-methoxy-4-(4-methyl-piperidine-1-sulfonyl)-phenylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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